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Compound of Interest

Compound Name: 3-Bromo-5-methylpyridin-4-amine

Cat. No.: B1282702

An In-depth Technical Guide to 3-Bromo-5-methylpyridin-4-amine (CAS: 97944-43-9):
Synthesis, Reactivity, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-Bromo-5-methylpyridin-4-
amine (CAS No. 97944-43-9), a pivotal heterocyclic building block in modern synthetic
chemistry. With its distinct arrangement of an amino group, a bromine atom, and a methyl
group on a pyridine core, this compound offers a unique combination of reactive sites, making it
an invaluable intermediate for the development of novel pharmaceuticals and agrochemicals.
This document delves into its physicochemical properties, provides detailed and validated
synthetic protocols, explores its chemical reactivity with a focus on palladium-catalyzed cross-
coupling reactions, and discusses its application as a privileged scaffold in drug discovery,
particularly for kinase inhibitors. This guide is intended for researchers, medicinal chemists,
and drug development professionals seeking to leverage this versatile molecule in their
synthetic programs.

Core Compound Profile: Physicochemical and
Safety Data

A thorough understanding of a compound's fundamental properties is the bedrock of its
effective application in research and development. 3-Bromo-5-methylpyridin-4-amine is a
substituted pyridine, a class of compounds renowned for its prevalence in biologically active
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molecules.[1][2] The strategic placement of its functional groups dictates its reactivity and utility.

[3]

Physicochemical Properties

The key identifying and physical properties of 3-Bromo-5-methylpyridin-4-amine are

summarized below for quick reference.

Property Value Reference
CAS Number 97944-43-9 [4][5]
Molecular Formula CeH7BrN2 [3114]
Molecular Weight 187.04 g/mol [41[5]
4-Amino-3-bromo-5-
Synonyms methylpyridine, 4-Amino-5- [3114]
bromo-3-methylpyridine
Melting Point 115.0°C [4]
Boiling Point 290 °C at 760 mmHg [4]
Density 1.6 +£0.1 g/cm3 [4]
Polar Surface Area (PSA) 38.9 A2 [4]
LogP (XLogP3) 1.2 [4]

InChl Key

GUAFGBUKLIFASX-
UHFFFAOYSA-N

[3]

SMILES

NC1=C(Br)C=NC=C1C

[3]

Safety and Handling

As a reactive chemical intermediate, proper handling of 3-Bromo-5-methylpyridin-4-amine is

critical. The Globally Harmonized System (GHS) classifications from different suppliers show

some variation, highlighting the importance of consulting the specific Safety Data Sheet (SDS)

provided with the purchased material.
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GHS Classification &
Hazard Class . Reference
Precautionary Statements

) o Danger: H314 - Causes severe
Corrosion/Irritation _ [4]
skin burns and eye damage.

Warning: H315 - Causes skin
irritation; H320 - Causes eye [5]

irritation.

o Warning: H302 - Harmful if
Acute Toxicity I q [5]
swallowed.

o Warning: H335 - May cause
Target Organ Toxicity ) o [5]
respiratory irritation.

Recommended Handling Procedures:

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[5]

» Personal Protective Equipment (PPE): Wear impervious clothing, protective gloves, and
safety goggles with side-shields or a face shield.[5]

e Hygiene: Avoid inhalation of dust, fumes, or spray.[5] Do not eat, drink, or smoke when using
this product. Wash hands thoroughly after handling.

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice. If skin contact occurs, wash off with soap and plenty of water.[5]

Synthesis and Mechanistic Insights

The synthesis of 3-Bromo-5-methylpyridin-4-amine is a prime example of electrophilic
aromatic substitution on an activated pyridine ring. The choice of reagents and reaction
conditions is dictated by the electronic nature of the starting material.

Synthetic Pathway Overview
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The most direct reported synthesis starts from the commercially available 4-amino-3-picoline
(3-methylpyridin-4-amine).[4] The electron-donating amino group strongly activates the pyridine
ring towards electrophilic attack, preferentially at the positions ortho to it (C3 and C5). Since the
C5 position is already substituted with a methyl group, the bromination occurs regioselectively
at the C3 position.
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4-Amino-3-picoline
(Startmg Material)

HBr, H202
70°C

In situ Br* generation

Electrophilic Bromination
(Reaction Intermediate)

Work-up

Ice Quench,
pH Adjustment (NaOH)

Precipitation & Isolation

3-Bromo-5-methylpyridin-4-amine
(Final Product)
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Catalytic Cycle Inputs

Pd(0)Lz 3-Br-5-Me-Py-4-NH: i
(Active Catalyst) [ (Py-Br) j [R B(OR)z) [Base (e.0., NaHCOﬂ)

/

Oxidative
Addition

:

Br-Pd(Il)L2-Py
(Oxidative Adduct)

Product
R-Py /

Transmetalation

R-Pd(Il)L2-Py

Reductive
Elimination

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Bromo-5-methylpyridin-4-amine
(Versatile Building Block)

Derivatization

Suzuki, Buchwald-Hartwig,
& other reactions

(Diverse Compound Librar)D

High-Throughput Screening
(e.g., Kinase Assays)

:
(i compeuns)
;

(Lead Optimization)

Kinase Inhibitor Candidate
(e.g., p38 Inhibitor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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